Cas no 2173996-49-9 (6-(tert-butoxy)carbonyl-2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-5-carboxylic acid)

• Product Name: 6-(tert-butoxy)carbonyl-2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-5-carboxylic acid
• CAS No: 2173996-49-9
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• CID: 5194033
• PubChem ID: 136574236
• Update Time: 2025-06-14

6-(tert-butoxy)carbonyl-2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(tert-butoxy)carbonyl]-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid
• 6-(tert-butoxy)carbonyl-2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-5-carboxylic acid

• Inchi： 1S/C13H17N3O4/c1-7-14-5-8-9(15-7)6-16(10(8)11(17)18)12(19)20-13(2,3)4/h5,10H,6H2,1-4H3,(H,17,18)
• InChI Key： SYKBATIHPBKJBP-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C2C(C(O)=O)N(C(OC(C)(C)C)=O)CC2=N1

Additional information on 6-(tert-butoxy)carbonyl-2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-5-carboxylic acid

Comprehensive Overview of 6-(tert-butoxy)carbonyl-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid (CAS No. 2173996-49-9)

6-(tert-butoxy)carbonyl-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid (CAS No. 2173996-49-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrolopyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities and applications in drug discovery. The presence of both tert-butoxycarbonyl (Boc) and carboxylic acid functional groups makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for pyrrolopyrimidine derivatives has surged due to their potential in targeting various diseases, including cancer, inflammation, and infectious diseases. Researchers are particularly interested in the 6-(tert-butoxy)carbonyl-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid scaffold because of its ability to act as a building block for kinase inhibitors and other small-molecule therapeutics. The compound's unique structure allows for the introduction of additional pharmacophores, enhancing its binding affinity and selectivity.

The synthesis of 6-(tert-butoxy)carbonyl-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid typically involves multi-step organic reactions, including cyclization and protection-deprotection strategies. The Boc group serves as a protective moiety for the amine functionality, while the carboxylic acid group provides a handle for further derivatization. This makes the compound highly valuable in medicinal chemistry, where precise control over molecular architecture is crucial.

From an industrial perspective, CAS No. 2173996-49-9 is often sought after by contract research organizations (CROs) and pharmaceutical companies engaged in high-throughput screening and combinatorial chemistry. Its compatibility with automated synthesis platforms and solid-phase peptide synthesis (SPPS) further underscores its utility in modern drug development pipelines. Additionally, the compound's stability under standard laboratory conditions makes it a reliable choice for long-term storage and transportation.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some high-risk chemicals, 6-(tert-butoxy)carbonyl-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid is generally regarded as safe for controlled laboratory use, provided standard handling protocols are followed. This aligns with the growing emphasis on green chemistry and sustainable practices in the chemical industry.

In summary, 6-(tert-butoxy)carbonyl-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid (CAS No. 2173996-49-9) represents a critical intermediate in the synthesis of biologically active molecules. Its structural features and functional group compatibility make it a cornerstone in the development of next-generation therapeutics. As research continues to uncover new applications for pyrrolopyrimidine derivatives, this compound is poised to remain at the forefront of innovation in chemical biology and drug discovery.